2-(1-benzofuran-7-yl)acetic acid
Overview
Description
Synthesis Analysis
The synthesis of benzofuran derivatives, including 2-(1-benzofuran-7-yl)acetic acid, involves several methods. One such method involves a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another method involves proton quantum tunneling, which results in fewer side reactions and high yield, conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular structure of 2-(1-benzofuran-7-yl)acetic acid consists of a benzofuran ring attached to an acetic acid group. Benzofuran is a heterocyclic compound, i.e., it contains atoms of at least two different elements in its ring structure .Chemical Reactions Analysis
Benzofuran compounds, including 2-(1-benzofuran-7-yl)acetic acid, can undergo various chemical reactions. For instance, a cascade reaction composed of a [2+2] annulation of DMF with an aryne followed by a trapping with a sulfur ylide enables the synthesis of a broad range of 2-aroyl benzofurans with high functional-group tolerance .Physical And Chemical Properties Analysis
2-(1-benzofuran-7-yl)acetic acid is a powder at room temperature . It has a melting point of 115-118 degrees Celsius .Mechanism of Action
While the specific mechanism of action for 2-(1-benzofuran-7-yl)acetic acid is not explicitly stated in the sources, benzofuran compounds have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest potential applications in medicinal chemistry .
Safety and Hazards
While specific safety and hazard information for 2-(1-benzofuran-7-yl)acetic acid is not available, general precautions for handling similar compounds include wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding ingestion, inhalation, and contact with skin, eyes, or clothing .
Future Directions
Benzofuran compounds, including 2-(1-benzofuran-7-yl)acetic acid, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications in many aspects . Future research may explore 2-(1-benzofuran-7-yl)acetic acid as a building block for more complex molecules with desired properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-benzofuran-7-yl)acetic acid involves the conversion of benzofuran to 2-(1-benzofuran-7-yl)acetaldehyde, followed by oxidation to 2-(1-benzofuran-7-yl)acetic acid.", "Starting Materials": [ "Benzofuran", "Acetic anhydride", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Benzofuran is reacted with acetic anhydride and sodium borohydride to form 2-(1-benzofuran-7-yl)acetaldehyde.", "2-(1-benzofuran-7-yl)acetaldehyde is then oxidized using hydrogen peroxide and acetic acid in the presence of sodium hydroxide to form 2-(1-benzofuran-7-yl)acetic acid." ] } | |
CAS RN |
152149-67-2 |
Product Name |
2-(1-benzofuran-7-yl)acetic acid |
Molecular Formula |
C10H8O3 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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